7-(3-Cyanophenyl)-7-oxoheptanenitrile
Overview
Description
7-(3-Cyanophenyl)-7-oxoheptanenitrile (7-CP-7-ON) is a synthetic compound that has been used in a variety of scientific research applications. It is a versatile molecule that can be used as a starting material for a range of organic and inorganic syntheses. 7-CP-7-ON has been studied for its biochemical and physiological effects, as well as its potential uses in laboratory experiments.
Scientific Research Applications
Asymmetric Synthesis and Catalysis
- The yeast reductase YOL151W was used for the asymmetric synthesis of (S)-3-chloro-1-phenyl-1-propanol, a chiral intermediate in antidepressant drug synthesis, showcasing the role of microbial reductases in producing enantiomerically pure compounds (Choi et al., 2010).
Beckmann Rearrangement
- The Beckmann rearrangement, involving the conversion of oximes to amides and nitriles, was studied to understand the dynamic path bifurcation in chemical reactions, which can influence the synthesis of various chemical compounds (Yamamoto et al., 2011).
Photochemical Reactions
- Photochemical reactions of certain cycloalkanones in alcoholic solutions were explored for the formation of ω-substituted esters, indicating the potential of photochemistry in synthesizing complex organic molecules (Tokuda et al., 1978).
Nucleophilicity and Organometallic Chemistry
- The nucleophilicity of oximes was examined through their reaction with nitrilium closo-decaborate clusters, shedding light on the mechanistic aspects of these reactions and their potential applications in synthesizing organometallic compounds (Bolotin et al., 2016).
Mechanism of Action
Target of Action
A compound with a similar structure, berotralstat, is known to inhibit plasma kallikrein . Plasma kallikrein is a serine protease that plays a crucial role in the contact activation pathway of the coagulation system and the kallikrein-kinin system .
Mode of Action
If we consider the similar compound berotralstat, it works by blocking the enzymatic activity of plasma kallikrein, thereby preventing the release of bradykinin . Bradykinin is a peptide that promotes inflammation, pain, and swelling .
Biochemical Pathways
Based on the action of berotralstat, it can be inferred that the compound may influence the kallikrein-kinin system . This system is involved in inflammation, blood pressure control, coagulation, and pain induction .
Result of Action
If it acts similarly to berotralstat, it could potentially prevent the symptoms associated with excessive bradykinin release, such as swelling and pain .
properties
IUPAC Name |
3-(6-cyanohexanoyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c15-9-4-2-1-3-8-14(17)13-7-5-6-12(10-13)11-16/h5-7,10H,1-4,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPYXJNNUPNNILR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)CCCCCC#N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10642233 |
Source
|
| Record name | 3-(6-Cyanohexanoyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10642233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(3-Cyanophenyl)-7-oxoheptanenitrile | |
CAS RN |
898767-64-1 |
Source
|
| Record name | 3-(6-Cyanohexanoyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10642233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,5-Dimethyl-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone](/img/structure/B1613697.png)
![6-[4-(Trifluoromethoxy)phenyl]pyridine-2-carboxylic Acid](/img/structure/B1613709.png)
![4,6-dibromo-1H-pyrrolo[2,3-b]pyridine](/img/structure/B1613714.png)
